(8R,9S)-6-Oxa-2-azaspiro[4.5]decane-8,9-diol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(8R,9S)-6-Oxa-2-azaspiro[4.5]decane-8,9-diol;hydrochloride” is a compound with the molecular formula C9H18ClNO2. It is a type of spiro compound, which are bicyclic organic compounds formed by two rings linked by one carbon atom .
Synthesis Analysis
The synthesis of this compound has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . The general approach for the formation of the pyrrolidine ring in 3,3-disubstituted derivatives is the reduction of 4-halogenobutanonitrile derivatives with lithium aluminum hydride or hydrogen in the presence of Raney nickel and aqueous ammonia in methanol .Molecular Structure Analysis
The molecular structure of this compound is characterized by its spiro configuration, which gives it 3D structural properties and inherent rigidity . This structure is significant in the synthesis of biologically active compounds and is widely applied in the search for modern drugs .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include alkylation and heterocyclization . The preparation of the spiro compound could be carried out in a single step from nitrile in THF without isolation of intermediate, and the yield of the final product was higher than in the case of a two-steps synthesis .Scientific Research Applications
Synthetic Approaches and Chemical Structure
Synthetic Approaches to Spiroaminals
Spiroaminals, including those related to (8R,9S)-6-Oxa-2-azaspiro[4.5]decane-8,9-diol, are pivotal cores in natural and synthetic compounds with significant biological activities. The complex nature of these structures presents a synthetic challenge, prompting the development of diverse strategies for their synthesis. The review by Sinibaldi and Canet highlights various synthetic routes aimed at constructing spiroaminals, underscoring their relevance in chemical synthesis (Sinibaldi & Canet, 2008).
Crystal Structure Analysis
The crystal structure of related compounds provides insights into their stereochemical configuration and molecular interactions. Wen's study on the crystal structure of 4-(Dichloroacetyl)-l-oxa-4-azaspiro[4.5]decane demonstrates the application of X-ray analysis in determining the chiral nature and conformation of spirocyclic compounds (Wen, 2002).
Chemical Reactivity and Biological Activity
Enhanced Reactivity in Organic Synthesis
The reactivity of spirocyclic anhydrides in organic synthesis, particularly in the Castagnoli-Cushman reaction, highlights the utility of these compounds in creating a broad range of derivatives. Rashevskii et al. noted the enhanced reactivity of certain spirocyclic anhydrides, facilitating the synthesis of complex organic molecules with potential biological applications (Rashevskii et al., 2020).
Synthesis of Biologically Active Compounds
Ogurtsov and Rakitin developed a synthesis route for 8-oxa-2-azaspiro[4.5]decane, showcasing its promise in the production of biologically active compounds. Their work emphasizes the potential of such structures in contributing to the medicinal chemistry field (Ogurtsov & Rakitin, 2020).
Mechanism of Action
While the specific mechanism of action for this compound is not detailed in the available literature, synthesized 8-oxa-2-azaspiro[4.5]decane derivatives have exhibited biological activity. They are used as an FGFR4 inhibitor for the treatment of hepatocellular carcinoma, as inhibitors of the vanin-1 enzyme, which plays an important role in metabolism and in inflammation, as 17β-HSD1 inhibitors in the treatment or prevention of diseases or disorders associated with steroid hormones or requiring concentration reduction of endogenous estradiol, and as NO-independent and heme-dependent sGC stimulants that are useful in the treatment of a variety of diseases .
Safety and Hazards
properties
IUPAC Name |
(8R,9S)-6-oxa-2-azaspiro[4.5]decane-8,9-diol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3.ClH/c10-6-3-8(1-2-9-5-8)12-4-7(6)11;/h6-7,9-11H,1-5H2;1H/t6-,7+,8?;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDQDZUMTKYDRIB-GZVYQWMRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC12CC(C(CO2)O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNCC12C[C@@H]([C@@H](CO2)O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.